Ethyl 7-oxospiro[3.5]nonane-6-carboxylate

• IUPAC Name: ethyl 7-oxospiro[3.5]nonane-8-carboxylate
• InChI: InChI=1S/C12H18O3/c1-2-15-11(14)9-8-12(5-3-6-12)7-4-10(9)13/h9H,2-8H2,1H3
• InChI Key: IFLIONPIQRLKTJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC2(CCC2)CCC1=O
• Molecular Formula: C12H18O3
• Molecular Weight: 210.27 g/mol
• CAS No.: 1424995-17-4

Description

Ethyl 7-oxospiro[3.5]nonane-6-carboxylate is a useful research compound. Its molecular formula is C12H18O3 and its molecular weight is 210.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

Efficient Synthesis and Model Studies

Research has shown efficient synthesis routes for compounds structurally similar to Ethyl 7-oxospiro[3.5]nonane-6-carboxylate, serving as models for synthesizing complex molecules. For example, studies have demonstrated the synthesis of 2-oxaspiro[3.5]nonane and related compounds as models for anisatin, highlighting the utility of these spiro compounds in synthesizing bioactive molecules (Kato, Kitahara, & Yoshikoshi, 1985).

Synthetic Equivalents and Enolate Ions

Research on enolate ions has utilized compounds similar to this compound as synthetic equivalents of 1,3-dianions. This work showcases the adaptability of such spiro compounds in complex organic syntheses, providing pathways to diverse chemical structures (Saalfrank & Hanek, 1988).

Structural and Reactivity Studies

Studies have also focused on the structural elucidation and reactivity of spiro compounds. For instance, the synthesis and structure of diethyl 2-oxo-1-oxaspiro[4,5]decane-3,4-dicarboxylate and its derivatives have been reported, providing insights into the chemical behavior and potential applications of these molecules in further synthetic transformations (Kuroyan et al., 1991).

Antimicrobial Activity

Further research includes the synthesis and evaluation of ethyl 7,9-diaryl-1,4-diazaspiro[4.5]dec-9-ene-6-carboxylates for antimicrobial activities. These studies highlight the potential biomedical applications of spiro compounds, exploring their efficacy as antibacterial and antifungal agents (Thanusu, Kanagarajan, & Gopalakrishnan, 2011).

Synthesis routes and methods

Procedure details

20.6 mmol of 3-[1-(ethoxycarbonylethyl)cyclobutyl]propionic acid ethyl ester in solution in tetrahydrofuran are added at 0° C. to 22.7 mmol of 95% sodium hydride in suspension in 15 ml of tetrahydrofuran. The reaction mixture is refluxed for 4 hours and then 49 ml of acetic acid are added. The tetrahydrofuran is evaporated off and the residue obtained is extracted with ethyl acetate. The combined organic phases are washed, filtered, dried and evaporated to yield an oil, which is subjected to chromatography on silica (eluant: dichloromethane/ethyl acetate 95/5) to yield the expected product.